Cas no 1403766-91-5 (1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride)

• Product Name: 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride
• CAS No: 1403766-91-5
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• MDL: MFCD22581550
• CID: 2092517
• PubChem ID: 72208149
• Update Time: 2025-05-19

1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride
• 1-(azetidin-3-yl)pyrrolidin-2-one hcl
• DA-30721
• EN300-370951
• AKOS024438540
• Z2906280476
• MFCD22581550
• 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride
• 1403766-91-5
• SY274649
• 1-(3-Azetidinyl)pyrrolidin-2-one Hydrochloride
• 1-(AZETIDIN-3-YL)PYRROLIDIN-2-ONEHYDROCHLORIDE
• PB38447
• SCHEMBL23163882
• CS2382
• PS-19963
• 1-(azetidin-3-yl)pyrrolidin-2-one;hydrochloride
• 2-Pyrrolidinone, 1-(3-azetidinyl)-, hydrochloride (1:1)
• CS-0053716
• DGC76691
• 853-653-6

• MDL： MFCD22581550
• Inchi： 1S/C7H12N2O.ClH/c10-7-2-1-3-9(7)6-4-8-5-6;/h6,8H,1-5H2;1H
• InChI Key： CXUZWPGIDAFTPE-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCCN1C1CNC1

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride

Introduction to 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride (CAS No. 1403766-91-5)

1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride, identified by its CAS number 1403766-91-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the azetidine and pyrrolidone chemical classes, exhibiting a unique structural framework that has garnered interest for its potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The molecular structure of 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride consists of a fused heterocyclic system, combining an azetidine ring with a pyrrolidinone moiety. This configuration suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy. The presence of the hydrochloride salt indicates that the compound is protonated at a specific site, likely enhancing its pharmacokinetic properties by improving water solubility and bioavailability.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride has been studied for its potential role in modulating various biological pathways. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. These findings align with the broader trend in medicinal chemistry toward developing small-molecule inhibitors that target specific disease-related pathways.

The synthesis of 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride involves multi-step organic reactions, typically starting from readily available precursors. The key steps include cyclization reactions to form the heterocyclic core and subsequent functional group modifications to introduce the necessary substituents. The final step often involves salt formation to improve the compound's handling properties. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards.

One of the most compelling aspects of 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride is its potential as a scaffold for drug development. By modifying its structural features, chemists can fine-tune its biological activity to target specific therapeutic areas. For example, studies have explored analogs of this compound that show enhanced binding affinity to certain protein targets, suggesting their use in treating neurological disorders or infectious diseases. The versatility of this scaffold makes it an attractive candidate for further investigation.

The pharmacological profile of 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride is still being elucidated, but preliminary studies suggest promising applications. Its ability to interact with biological targets at the molecular level opens up possibilities for treating conditions where such interactions are dysregulated. Additionally, the compound's stability and solubility characteristics make it suitable for formulation into various dosage forms, including oral tablets and injectable solutions.

In conclusion, 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride (CAS No. 1403766-91-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds promise for contributing to novel therapeutic strategies across multiple disease areas.